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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of silicon bronze alloys
for creating high-strength, corrosion-resistant weldments. The following sections detail the
material properties, recommended welding protocols, and key influencing factors to ensure
optimal weld quality for demanding applications.

Introduction to Silicon Bronze for High-Strength
Applications

Silicon bronze is a copper-based alloy renowned for its combination of high strength, excellent
corrosion resistance, and superior weldability.[1] Typically composed of 94-96% copper and
2.5-6% silicon, with smaller additions of manganese, tin, and zinc, these alloys are a versatile
choice for a range of applications, from marine hardware to chemical processing equipment.[2]
The silicon content is crucial as it acts as a deoxidizer when the metal is molten, contributing to
its excellent welding characteristics.[2]
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The weld deposits from silicon bronze alloys exhibit high strength and are particularly well-
suited for joining dissimilar metals, such as steel to copper alloys or cast iron.[1] This makes it
a valuable material in specialized fabrications where a combination of mechanical performance
and environmental resistance is critical.

Material Specifications

Several silicon bronze alloys are available, with UNS C65500 and C656 being common
designations. The chemical composition and mechanical properties of the base metal and the
resulting weldment are critical for achieving high-strength joints.

Chemical Composition of Common Silicon Bronze
Alloys

The following table summarizes the typical chemical composition of common silicon bronze
alloys used in welding applications.

UNS C656 (Everdur) ERCuSI-A Filler

Element UNS C65500 (%)[2] %) Metal (%)[2]
Copper (Cu) 96.0 Remainder Remainder
Silicon (Si) 3.0 2.8-4.0 2.8-4.0
Manganese (Mn) 1.0 1.5 (max) 1.5 (max)
Zinc (Zn) - 1.0 (max) 1.0 (max)
Tin (Sn) - 1.0 (max) 1.0 (max)
Iron (Fe) - 0.5 (max) 0.5 (max)
Lead (Pb) - 0.02 (max) 0.02 (max)
Aluminum (Al) - 0.01 (max) 0.01 (max)

Mechanical Properties of Silicon Bronze Weldments

The mechanical properties of silicon bronze weldments are a key consideration for high-
strength applications. The table below provides typical values for as-welded silicon bronze.
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Property Typical Value

Tensile Strength 50,000 psi (345 MPa)[3][4]
Yield Strength 105 - 415 MPa

Elongation in 2" up to 65%]5]

Brinell Hardness 80 - 100[4]

Experimental Protocols for High-Strength Welding

Achieving high-strength weldments with silicon bronze requires careful attention to the welding
procedure. The following protocols outline the recommended steps for Gas Tungsten Arc
Welding (GTAW/TIG) and Gas Metal Arc Welding (GMAW/MIG).

Pre-Welding Preparation Protocol

o Material Cleaning: Thoroughly clean the joint area to remove any oils, grease, dirt, or oxides.
Use a stainless steel wire brush dedicated to copper alloys to avoid contamination.

» Joint Design: For butt joints in thicker sections, a V-groove or other beveled preparation is
recommended to ensure full penetration.

 Filler Metal Selection: Use an appropriate silicon bronze filler metal, such as ERCuSI-A.

o Shielding Gas: For both GTAW and GMAW, use 100% Argon as the shielding gas to prevent
oxidation and ensure a clean weld.[6]

Gas Tungsten Arc Welding (GTAWI/TIG) Protocol
e Equipment Setup:

o Welding Machine: Use a DCEN (Direct Current Electrode Negative) or ACHF (Alternating
Current High Frequency) power source.[4]

o Tungsten Electrode: A 2% thoriated tungsten (AWS classification EWTh-2) is a common
choice.[4]
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o Shielding Gas Flow Rate: Set the argon flow rate to 40-45 cfh.[5]

e Welding Parameters:

o Amperage: Adjust the amperage based on the material thickness. For thinner materials
(e.g., sheet metal), a lower amperage of 70-120A can be used.[4]

o Voltage: Maintain a consistent arc voltage.
e Welding Technique:
o Maintain a short arc length.

o Keep the weld pool small to promote rapid solidification and minimize the risk of hot
cracking.[4]

o Use a stringer bead technique with minimal weaving.

o For welding on copper, a higher preheat and faster travel speed compared to steel may be
necessary.[4]

Gas Metal Arc Welding (GMAWI/MIG) Protocol

e Equipment Setup:
o Welding Machine: Use a DCEP (Direct Current Electrode Positive) power source.[6]

o Drive Rolls: Due to the softness of silicon bronze wire, U-groove drive rolls are
recommended to prevent wire feeding issues.[6]

o Gun Liner: A Teflon or other non-metallic liner is advisable.[6]

o Shielding Gas Flow Rate: Set the argon flow rate to 45-55 cfh.[5]
o Welding Parameters (Spray Transfer):

o Wire Diameter: 0.035" (0.9 mm)

= Amperage: 100-200 A

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.scribd.com/doc/254002413/Data-Sib
https://crownalloys.com/wp-content/uploads/2022/01/COPPER-CROWN-SILICON-BRONZE-WITH-New-Warning-White-PWP-added-to-website.pdf
https://crownalloys.com/wp-content/uploads/2022/01/COPPER-CROWN-SILICON-BRONZE-WITH-New-Warning-White-PWP-added-to-website.pdf
https://crownalloys.com/wp-content/uploads/2022/01/COPPER-CROWN-SILICON-BRONZE-WITH-New-Warning-White-PWP-added-to-website.pdf
https://www.millerwelds.com/resources/article-library/silicon-bronze-mig-brazing-basics
https://www.benchchem.com/product/b077416/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-strength-silicon-bronze-weldments
https://www.millerwelds.com/resources/article-library/silicon-bronze-mig-brazing-basics
https://www.millerwelds.com/resources/article-library/silicon-bronze-mig-brazing-basics
https://www.scribd.com/doc/254002413/Data-Sib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

= Voltage: 20-26 V
o Wire Diameter: 0.045" (1.2 mm)
= Amperage: 150-250 A
» \Voltage: 22-28 V
e Welding Technique:
o Maintain a consistent travel speed and torch angle (10-15 degrees from vertical).
o Keep the interpass temperature below 150°F (65°C) to minimize hot cracking.[4][7]

o Use narrow weld passes to reduce contraction stresses.[4]

Post-Weld Inspection

 Visual Inspection: Examine the weld for any visible defects such as cracks, porosity, or lack

of fusion.

» Non-Destructive Testing (NDT): For critical applications, consider NDT methods like dye
penetrant testing to identify surface-breaking defects.

e Mechanical Testing: If required, perform tensile and hardness tests on welded coupons to

verify the mechanical properties of the joint.

Key Factors Influencing Weldment Strength

The final strength and integrity of a silicon bronze weldment are influenced by a combination of
factors. The following diagram illustrates the logical relationship between these factors.
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Caption: Factors influencing silicon bronze weldment properties.

Experimental Workflow for Weldment
Characterization

A systematic workflow is essential for characterizing the properties of high-strength silicon
bronze weldments.
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Caption: Workflow for silicon bronze weldment characterization.

Conclusion

Silicon bronze alloys are an excellent choice for fabricating high-strength, corrosion-resistant
weldments. By adhering to the detailed protocols for material preparation, welding, and post-
weld inspection, researchers and scientists can achieve reliable and repeatable results. The
control of key welding parameters and a thorough understanding of their influence on the final
weld properties are paramount to the successful application of silicon bronze in demanding
environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

